Cilazaprilat
Cilazaprilat
Brand Name:
Vulcanchem
CAS No.:
90139-06-3
VCID:
VC0193057
InChI:
InChI=1S/C20H27N3O5/c24-18-15(8-4-12-22-13-5-9-17(20(27)28)23(18)22)21-16(19(25)26)11-10-14-6-2-1-3-7-14/h1-3,6-7,15-17,21H,4-5,8-13H2,(H,25,26)(H,27,28)/t15-,16-,17-/m0/s1
SMILES:
C1CC(C(=O)N2C(CCCN2C1)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O
Molecular Formula:
C20H27N3O5
Molecular Weight:
389.4 g/mol
Cilazaprilat
CAS No.: 90139-06-3
VCID: VC0193057
Molecular Formula: C20H27N3O5
Molecular Weight: 389.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 90139-06-3 |
|---|---|
| Product Name | Cilazaprilat |
| Molecular Formula | C20H27N3O5 |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | (4S,7S)-7-[[(1S)-1-carboxy-3-phenylpropyl]amino]-6-oxo-1,2,3,4,7,8,9,10-octahydropyridazino[1,2-a]diazepine-4-carboxylic acid |
| Standard InChI | InChI=1S/C20H27N3O5/c24-18-15(8-4-12-22-13-5-9-17(20(27)28)23(18)22)21-16(19(25)26)11-10-14-6-2-1-3-7-14/h1-3,6-7,15-17,21H,4-5,8-13H2,(H,25,26)(H,27,28)/t15-,16-,17-/m0/s1 |
| Standard InChIKey | UVAUYSRYXACKSC-ULQDDVLXSA-N |
| SMILES | C1CC(C(=O)N2C(CCCN2C1)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O |
| Canonical SMILES | C1CC(C(=O)N2C(CCCN2C1)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | (1S,9S)-9-[[(1S)-1-Carboxy-3-phenylpropyl]amino]octahydro-10-oxo-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylic Acid; Ro 31-3113 |
| PubChem Compound | 64766 |
| Last Modified | Aug 15 2023 |
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